3-Methyl-3-azaspiro[5.5]undecan-9-amine dihydrochloride

• IUPAC Name: 3-methyl-3-azaspiro[5.5]undecan-9-amine;dihydrochloride
• InChI: InChI=1S/C11H22N2.2ClH/c1-13-8-6-11(7-9-13)4-2-10(12)3-5-11;;/h10H,2-9,12H2,1H3;2*1H
• InChI Key: LHZXCNGYEBVASS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CCC(CC2)N)CC1.Cl.Cl
• Molecular Formula: C11H24Cl2N2
• Molecular Weight: 255.22 g/mol
• CAS No.: 1820649-04-4

Description

3-Methyl-3-azaspiro[5.5]undecan-9-amine dihydrochloride is a useful research compound. Its molecular formula is C11H24Cl2N2 and its molecular weight is 255.23. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Catalysis

Research has shown that spiro compounds, similar to 3-Methyl-3-azaspiro[5.5]undecan-9-amine dihydrochloride, can be used in enantioselective catalysis. For instance, the electrocatalytic oxidation of racemic amines using a chiral 1-azaspiro[5.5]undecane N-oxyl radical resulted in mixtures of carbonyl compounds and amines with significant enantiopurity, demonstrating its utility in the selective synthesis of enantiomerically enriched compounds (Kashiwagi et al., 1999).

Synthesis of Spiro Compounds

Spiro compounds, including those with azaspiro[5.5]undecane structures, have been synthesized for pharmacological screening. The synthesis of azaspirodione, azaspirane, and bis-azaspirodione derivatives showcases the chemical versatility of these compounds for potential therapeutic applications (El-Telbany et al., 1977).

Anticancer Activity

Certain 9,9-dialkylazaspiro[5.5]undecane derivatives have been explored for their biological activity, showing significant inhibition of cancer cell growth in human cancer cells grown in tissue culture. This highlights the potential of spiro compounds in the development of new anticancer agents (Rice et al., 1973).

Solid-Phase Synthesis Techniques

The microwave-assisted solid-phase synthesis of piperazines and diazaspirocycles, utilizing compounds related to this compound, demonstrates advanced synthetic techniques that provide efficient pathways to these complex structures. This method highlights the advancement in synthetic chemistry for creating bioactive molecules (Macleod et al., 2006).

Peptide Synthesis

The compound has also found applications in peptide synthesis, where derivatives such as 3-azaspiro[5,5]undecan-2,4-dioxo-3-yl diphenyl phosphate have been used for the synthesis of N-protected amino acid esters. This showcases its utility in the precise construction of peptides, which are crucial in drug development and biological research (Rao et al., 2016).